2-(1,3-benzodioxol-5-yl)-4,6-bis[2-(1,3-benzodioxol-5-yl)vinyl]pyrimidine

• IUPAC Name: 2-(1,3-benzodioxol-5-yl)-4,6-bis[(E)-2-(1,3-benzodioxol-5-yl)ethenyl]pyrimidine
• InChI: InChI=1S/C29H20N2O6/c1(18-3-8-23-26(11-18)35-15-32-23)6-21-14-22(7-2-19-4-9-24-27(12-19)36-16-33-24)31-29(30-21)20-5-10-25-28(13-20)37-17-34-25/h1-14H,15-17H2/b6-1+,7-2+
• InChI Key: DFFSYFCETIXFMJ-LWBLAMGCSA-N
• Canonical SMILES: C1OC2=C(O1)C=C(C=C2)C=CC3=CC(=NC(=N3)C4=CC5=C(C=C4)OCO5)C=CC6=CC7=C(C=C6)OCO7
• Isomeric SMILES: C1OC2=C(O1)C=C(C=C2)/C=C/C3=CC(=NC(=N3)C4=CC5=C(C=C4)OCO5)/C=C/C6=CC7=C(C=C6)OCO7
• Molecular Formula: C29H20N2O6
• Molecular Weight: 492.5 g/mol

Description

2-(1,3-benzodioxol-5-yl)-4,6-bis[2-(1,3-benzodioxol-5-yl)vinyl]pyrimidine is a useful research compound. Its molecular formula is C29H20N2O6 and its molecular weight is 492.5 g/mol. The purity is usually 95%.
The exact mass of the compound this compound is 492.13213636 g/mol and the complexity rating of the compound is 789. The storage condition is unknown. Please store according to label instructions upon receipt of goods.
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Scientific Research Applications

Antibacterial and Antifungal Activities

Pyrimidine derivatives have been studied for their antibacterial and antifungal properties. For instance, Khan et al. (2015) synthesized new pyrimidine derivatives and screened them for activities against Gram-positive and Gram-negative bacteria, as well as a pathogenic fungus, demonstrating significant activity (Khan et al., 2015).

Synthesis Techniques

Brahmachari and Nayek (2017) developed a catalyst-free, efficient one-pot synthesis of a new series of functionalized pyrimidine derivatives, highlighting the adaptability of synthesis methods to produce diverse pyrimidine structures with potential applications in pharmaceuticals (Brahmachari & Nayek, 2017).

Optical and Electronic Properties

Chen et al. (2012) explored the two-photon absorption (2PA) properties of molecules incorporating pyrimidine as a building block, demonstrating their potential in creating materials with effective 2PA for optical applications (Chen et al., 2012).

Anticancer Activity

Research into pyrimidine derivatives also extends to anticancer activities. Bhatti et al. (2019) synthesized a novel bis-pyrimidine based ligand and evaluated its anticancer activity in human non-small cell lung cancer via a p53-dependent pathway, showcasing the therapeutic potential of pyrimidine derivatives in cancer treatment (Bhatti et al., 2019).

Charge Transfer Properties

Irfan et al. (2019) investigated the electronic, optical, and charge transfer properties of acene-based materials incorporating pyrimidine, aiming to tune optoelectronic properties for semiconductor applications (Irfan et al., 2019).

Safety and Hazards

As with any chemical compound, handling should be done with appropriate safety precautions to prevent exposure and ingestion. The specific toxicity and hazards would depend on the exact structure and properties of the compound.

Future Directions

Future research could involve the synthesis and characterization of this compound, followed by testing for biological activity. Given the known activities of many pyrimidine and benzodioxol derivatives, it could potentially have interesting pharmacological properties.